Cas no 2229299-86-7 (methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate
• CAS No: 2229299-86-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6225078
• PubChem ID: 165635890
• Update Time: 2025-10-23

methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate
• EN300-1999607
• 2229299-86-7

• Inchi： 1S/C12H15N3O2/c1-15-11(9(7-13)12(16)17-2)8-5-3-4-6-10(8)14-15/h3-6,9H,7,13H2,1-2H3
• InChI Key： MWEOJWUJIFPMFS-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1=C2C=CC=CC2=NN1C)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate

Exploring Methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate (CAS No. 2229299-86-7): A Versatile Compound in Modern Research

The compound methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate (CAS No. 2229299-86-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This indazole derivative is characterized by its ester-functionalized amino acid backbone, making it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of targeted therapies for various diseases.

One of the key reasons for the growing interest in methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate is its potential in cancer research. Indazole derivatives are known for their ability to modulate cellular pathways, and this compound's structure suggests it could interact with specific kinase enzymes or receptor proteins. Recent studies have explored its use in designing small-molecule inhibitors, which are a hot topic in precision medicine. Users searching for terms like "indazole-based therapeutics" or "amino acid ester applications" will find this compound highly relevant to their queries.

In addition to its pharmaceutical potential, CAS No. 2229299-86-7 is also being investigated for its biochemical properties. Its ester group and amino functionality make it a candidate for protease substrate studies or as a fluorescent probe precursor. These applications align with current trends in bioimaging and diagnostic tool development, areas that are frequently searched in academic and industrial circles. The compound's versatility makes it a subject of interest for those exploring "molecular probes for disease detection" or "enzyme activity assays."

The synthesis and optimization of methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate are also topics of active research. Chemists are working on green chemistry approaches to produce this compound more efficiently, reflecting the broader demand for sustainable synthetic methods. Searches related to "eco-friendly indazole synthesis" or "scalable amino acid ester production" often lead to discussions about this molecule. Its stability and solubility properties further enhance its appeal for high-throughput screening and combinatorial chemistry applications.

Another area where CAS No. 2229299-86-7 is making waves is in neuroscience research. Indazole derivatives have shown promise in modulating neurotransmitter systems, and this compound's structure suggests potential interactions with G-protein-coupled receptors (GPCRs). Researchers investigating "neuroprotective agents" or "GPCR-targeted drugs" may find this compound particularly intriguing. Its ability to cross the blood-brain barrier in preliminary studies adds to its potential for central nervous system (CNS) drug development.

From a commercial perspective, the demand for methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate is rising due to its custom synthesis applications. Pharmaceutical companies and contract research organizations (CROs) are increasingly requesting this compound for lead optimization projects. This trend is reflected in search queries like "indazole suppliers for drug development" or "specialty amino acid esters." The compound's intellectual property landscape is also a topic of interest, with many researchers checking for "patents related to indazole derivatives."

In conclusion, methyl 3-amino-2-(2-methyl-2H-indazol-3-yl)propanoate (CAS No. 2229299-86-7) represents a fascinating intersection of medicinal chemistry, biochemical research, and drug discovery. Its multifaceted applications—from cancer therapeutics to neuroscience probes—make it a compound worth watching in the coming years. As research continues to uncover its full potential, this indazole-based amino acid ester is poised to play a significant role in addressing some of the most pressing challenges in modern science and medicine.